![molecular formula C15H21Cl2NO2 B6277580 4-[4-(4-chlorophenyl)-2-methyl-1,3-dioxolan-2-yl]piperidine hydrochloride, Mixture of diastereomers CAS No. 2763749-97-7](/img/no-structure.png)
4-[4-(4-chlorophenyl)-2-methyl-1,3-dioxolan-2-yl]piperidine hydrochloride, Mixture of diastereomers
Overview
Description
4-[4-(4-chlorophenyl)-2-methyl-1,3-dioxolan-2-yl]piperidine hydrochloride, Mixture of diastereomers is a useful research compound. Its molecular formula is C15H21Cl2NO2 and its molecular weight is 318.2. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of a piperidine derivative with a chlorophenyl substituted dioxolane. The reaction is expected to yield a mixture of diastereomers, which can be separated and purified to obtain the desired compound.", "Starting Materials": [ "4-chlorophenylacetonitrile", "2-methyl-1,3-propanediol", "piperidine", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "dichloromethane", "ethyl acetate", "sodium sulfate", "magnesium sulfate", "activated carbon" ], "Reaction": [ "Step 1: Synthesis of 4-(4-chlorophenyl)-2-methyl-1,3-dioxolane", "4-chlorophenylacetonitrile is reacted with 2-methyl-1,3-propanediol in the presence of hydrochloric acid and sodium hydroxide to yield 4-(4-chlorophenyl)-2-methyl-1,3-dioxolane.", "Step 2: Formation of 4-[4-(4-chlorophenyl)-2-methyl-1,3-dioxolan-2-yl]piperidine", "4-(4-chlorophenyl)-2-methyl-1,3-dioxolane is reacted with piperidine in dichloromethane to yield a mixture of diastereomers of 4-[4-(4-chlorophenyl)-2-methyl-1,3-dioxolan-2-yl]piperidine.", "Step 3: Purification of the mixture of diastereomers", "The mixture of diastereomers is purified by column chromatography using ethyl acetate as the eluent. The purified compound is obtained as a white solid.", "Step 4: Hydrochloride salt formation", "The purified compound is dissolved in diethyl ether and hydrochloric acid is added to form the hydrochloride salt of the compound.", "Step 5: Final purification", "The hydrochloride salt is filtered and washed with diethyl ether. The solid is dried and purified using activated carbon to obtain the final product, 4-[4-(4-chlorophenyl)-2-methyl-1,3-dioxolan-2-yl]piperidine hydrochloride." ] } | |
CAS RN |
2763749-97-7 |
Product Name |
4-[4-(4-chlorophenyl)-2-methyl-1,3-dioxolan-2-yl]piperidine hydrochloride, Mixture of diastereomers |
Molecular Formula |
C15H21Cl2NO2 |
Molecular Weight |
318.2 |
Purity |
95 |
Origin of Product |
United States |
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